Cas no 2229156-35-6 (N-{4-2-(methylamino)propan-2-ylphenyl}acetamide)

• Product Name: N-{4-2-(methylamino)propan-2-ylphenyl}acetamide
• CAS No: 2229156-35-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5846748
• PubChem ID: 165625980
• Update Time: 2025-07-14

N-{4-2-(methylamino)propan-2-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-2-(methylamino)propan-2-ylphenyl}acetamide
• N-{4-[2-(methylamino)propan-2-yl]phenyl}acetamide
• 2229156-35-6
• EN300-1785785

• Inchi： 1S/C12H18N2O/c1-9(15)14-11-7-5-10(6-8-11)12(2,3)13-4/h5-8,13H,1-4H3,(H,14,15)
• InChI Key： HNDLXUDDSXFKLM-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)C(C)(C)NC

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Additional information on N-{4-2-(methylamino)propan-2-ylphenyl}acetamide

Professional Introduction to N-{4-2-(methylamino)propan-2-ylphenyl}acetamide (CAS No. 2229156-35-6)

N-{4-2-(methylamino)propan-2-ylphenyl}acetamide, with the CAS number 2229156-35-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-{4-2-(methylamino)propan-2-ylphenyl}acetamide features a phenyl ring substituted with a propylamine side chain, which is further modified with an acetamide functional group. This unique arrangement of functional groups contributes to the compound's diverse chemical properties and biological interactions. The presence of the acetamide moiety suggests potential roles in modulating enzymatic activities and cellular signaling pathways, which are critical for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of N-{4-2-(methylamino)propan-2-ylphenyl}acetamide. Research studies have indicated that this compound may possess inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further investigation in drug discovery. Specifically, its interaction with target proteins has been associated with potential benefits in treating inflammatory diseases and neurological disorders.

One of the most compelling aspects of N-{4-2-(methylamino)propan-2-ylphenyl}acetamide is its structural flexibility, which allows for modifications that can enhance its pharmacological profile. Researchers have been experimenting with various derivatives of this compound to optimize its bioavailability, solubility, and target specificity. These efforts have led to the identification of several promising analogs that show improved efficacy in preclinical studies.

The synthesis of N-{4-2-(methylamino)propan-2-ylphenyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates, such as 4-(2-aminoethyl)benzoic acid, which is then converted into the desired amide derivative through nucleophilic acylation reactions. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a computational chemistry perspective, the molecular dynamics and binding affinities of N-{4-2-(methylamino)propan-2-ylphenyl}acetamide have been extensively studied using molecular modeling techniques. These studies have provided valuable insights into how the compound interacts with biological targets at the atomic level. By understanding these interactions, researchers can design more effective drugs with improved therapeutic outcomes.

The potential applications of N-{4-2-(methylamino)propan-2-ylphenyl}acetamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in agrochemicals and specialty chemicals, where it could serve as a precursor for developing novel compounds with enhanced biological activity. Additionally, its role in material science is being explored, particularly in the development of advanced polymers and coatings that exhibit improved durability and functionality.

As research continues to uncover new aspects of N-{4-2-(methylamino)propan-2-ylphenyl}acetamide, its significance in various scientific fields is likely to grow. The compound's versatility and potential therapeutic benefits make it a cornerstone in modern chemical biology and drug discovery. With ongoing advancements in synthetic chemistry and computational methods, the future prospects for this molecule are both exciting and promising.